Cas no 626209-20-9 ((2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine)

(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine is a synthetic amine derivative featuring a chloro-substituted benzyl group and an imidazole-containing propyl chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug development. The presence of both aromatic and heterocyclic moieties enhances its binding affinity to biological targets, making it a valuable intermediate for designing enzyme inhibitors or receptor modulators. Its well-defined chemical properties and stability under standard conditions facilitate its use in organic synthesis and structure-activity relationship studies. The compound is typically handled under controlled conditions to ensure purity and consistency in research applications.
(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine structure
626209-20-9 structure
Product Name:(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine
CAS No:626209-20-9
MF:C13H16ClN3
MW:249.739241600037
CID:3112859
PubChem ID:3152362
Update Time:2025-06-09

(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine
    • [(2-chlorophenyl)methyl][3-(imidazol-1-yl)propyl]amine
    • STK346116
    • SR-01000325719
    • AKOS001480816
    • N-[(2-chlorophenyl)methyl]-3-imidazol-1-ylpropan-1-amine
    • SR-01000325719-1
    • 626209-20-9
    • N-(2-chlorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine
    • Inchi: 1S/C13H16ClN3/c14-13-5-2-1-4-12(13)10-15-6-3-8-17-9-7-16-11-17/h1-2,4-5,7,9,11,15H,3,6,8,10H2
    • InChI Key: UEXOSTHHNSNAHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNCCCN1C=NC=C1

Computed Properties

  • Exact Mass: 249.1032752Da
  • Monoisotopic Mass: 249.1032752Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.9Ų

(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM377468-1g
[(2-chlorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine
626209-20-9 95%+
1g
$196 2023-01-19
Chemenu
CM377468-5g
[(2-chlorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine
626209-20-9 95%+
5g
$549 2023-01-19

Additional information on (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine

Introduction to (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine and Its Applications in Modern Chemical Biology

(2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine, with the CAS number 626209-20-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that feature both aromatic and heterocyclic moieties, making it a versatile building block for the synthesis of more complex pharmaceutical agents. The presence of a chloro substituent on the benzyl ring and an imidazole ring linked to a propyl amine chain endows this molecule with distinct chemical reactivity and biological interactions.

The< strong> imidazole ring is particularly noteworthy as it is a common pharmacophore in medicinal chemistry, often found in drugs targeting enzymes and receptors involved in various biological pathways. The propyl amine moiety provides a flexible side chain that can be modified further to enhance binding affinity or to introduce specific functional groups. The< strong> chloro-benzyl group adds another layer of reactivity, enabling nucleophilic substitution reactions that are crucial for the synthesis of more intricate molecular architectures.

In recent years, there has been a surge in research focused on developing novel compounds with< strong> imidazole-based scaffolds for their potential therapeutic applications. Studies have demonstrated that imidazole derivatives can interact with a wide range of biological targets, including kinases, phosphodiesterases, and ion channels. The< strong> (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine structure represents an innovative approach to modulating these interactions by leveraging the combined effects of its chloro substituent and propyl amine group.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have explored its use in creating inhibitors targeting protein-protein interactions that are implicated in diseases such as cancer and inflammatory disorders. The< strong> chloro-benzyl portion can be readily functionalized to introduce additional pharmacophores, while the< strong> imidazole-propyl amine segment allows for precise tuning of solubility and metabolic stability.

The< strong> CAS number 626209-20-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers who need to reference specific chemical entities in their work. The compound's molecular formula, C₁₄H₁₈ClN₃, reflects its composition and highlights the presence of nitrogen atoms, which are critical for biological activity.

The synthesis of< strong> (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine requires careful consideration of reaction conditions to optimize yield and purity. Common synthetic routes involve nucleophilic aromatic substitution reactions followed by condensation steps to form the imidazole linkage. Advances in catalytic methods have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with certain enzymes and receptors. For example, it has shown potential as a modulator of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases. The< strong> imidazole ring 's ability to engage with these targets is enhanced by the presence of the propyl amine group, which can form hydrogen bonds or salt bridges with complementary sites on the protein surface.

The< strong> chloro-benzyl moiety warrants special attention due to its role in influencing electronic properties and reactivity. Chlorinated aromatic compounds are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions that are pivotal in drug discovery. By incorporating this group into< strong> (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine , chemists can exploit these reactivity patterns to design more sophisticated derivatives.

The pharmaceutical industry has increasingly recognized the value of< strong >imидазол-based compoundsin drug development. Their structural versatility allows for the creation of molecules with tailored properties, such as improved oral bioavailability or reduced toxicity. The< strong > (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-aminestructure exemplifies how combining different pharmacophoric elements can lead to innovative therapeutic agents.

In conclusion, (2-Chloro-benzyl)-(3-imidazol-1-yl-propyl)-amine, identified by its CAS number 626209-20-9, represents a significant advancement in chemical biology research. Its unique structural features make it a valuable tool for synthesizing novel pharmaceuticals targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD